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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical development and evolution of the Ketac

Cem line of dental cements, a product family that has been a cornerstone of clinical dentistry

for decades. From its origins as a conventional glass ionomer cement to its modern resin-

modified formulations, the Ketac Cem series reflects the broader advancements in dental

material science. This document provides a detailed examination of the chemical compositions,

mechanical properties, and the scientific principles underpinning these widely used luting

agents.

Historical Development and Evolution
The journey of Ketac Cem is intrinsically linked to the development of glass ionomer cements

(GICs). The first generation of GICs emerged in the 1970s, born from the desire for a

restorative material that could chemically bond to tooth structure and release fluoride.[1] 3M

ESPE (now 3M) was a key player in this field, introducing Ketac Cem in 1980 as a reliable

glass ionomer luting cement.[2]

Over the years, the formulation has been refined to improve its clinical handling and physical

properties. A significant milestone was the introduction of Ketac Cem Radiopaque, which

incorporated radiopacifying agents to allow for better visualization on dental radiographs.[3][4]

[5][6] Further innovations led to products like Ketac Cem Easymix, designed to offer a more

convenient and consistent mixing experience.
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A pivotal moment in the evolution of glass ionomer cements was the development of resin-

modified glass ionomer cements (RMGICs) in the late 1980s.[7] This new class of materials

aimed to address some of the inherent weaknesses of conventional GICs, such as their

sensitivity to moisture during initial setting and their relatively low early mechanical strength.[7]

[8] RMGICs incorporate a resin component, typically 2-hydroxyethyl methacrylate (HEMA), and

a photoinitiator system, which allows for a dual-curing mechanism: the traditional acid-base

reaction of a GIC and a light- or chemically-initiated polymerization of the resin component.[1]

[7][8][9][10][11][12][13]

This innovation led to the development of Ketac Cem Plus, a resin-modified glass ionomer

luting cement.[14][15] This formulation offers several advantages over its conventional GIC

predecessor, including higher bond strength, reduced solubility, and a "tack-cure" option for

easier cleanup of excess cement.[14][15]
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Advent of Resin-Modified GICs

1970s First Generation GICs
(Chemical bond to tooth, Fluoride release)
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(Conventional GIC)
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(Improved radiopacity)
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(Enhanced handling)

Further
refinement

Late 1980s Development of RMGICs
(Dual-cure mechanism)

Ketac Cem Plus
(Resin-Modified GIC)

Led to

Components

Fluoroaluminosilicate
Glass Powder

Mixing

Polyalkenoic Acid
(in aqueous solution)

Dissolution
(Acid attack on glass)

Release of Ca²⁺, Al³⁺, F⁻ ions

Initial Setting
(Ca²⁺ cross-linking with polyacid chains)

Maturation (24h)
(Al³⁺ cross-linking, formation of polysalt matrix)

Set Glass Ionomer Cement
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Components
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Start: Shear Bond Strength Test

Prepare Tooth Substrate
(e.g., expose flat dentin surface)

Surface Treatment
(e.g., polish with SiC paper)

Place Bonding Mold
on tooth surface

Apply Cement
into the mold

Mix Ketac Cem
according to instructions

Cure Cement
(self-cure or light-cure for RMGIC)

Store Specimen
(e.g., 24h in 37°C water)

Mount Specimen
in Universal Testing Machine

Apply Shear Load
at cement-tooth interface

Record Load at Failure

Calculate Shear Bond Strength
(Force / Area)

End: Obtain Bond Strength Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1179176#historical-development-and-evolution-of-
ketac-cem-dental-cements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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